ethyl 5-ethyl-2-{[(5-ethyl-3-thienyl)carbonyl]amino}-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-ethyl-2-[(5-ethylthiophene-3-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H19NO3S2/c1-4-11-7-10(9-21-11)14(18)17-15-13(16(19)20-6-3)8-12(5-2)22-15/h7-9H,4-6H2,1-3H3,(H,17,18)
• InChI Key: LGVPPWKTUVWPNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC2=C(C=C(S2)CC)C(=O)OCC
• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol

Description

Ethyl 5-ethyl-2-{[(5-ethyl-3-thienyl)carbonyl]amino}-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EETC and belongs to the class of thiophene carboxylate derivatives.

Mechanism of Action

The mechanism of action of EETC is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various cellular processes. EETC has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. EETC has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
EETC has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, antimicrobial activity, and antitumor activity. EETC has been shown to induce apoptosis, or programmed cell death, in cancer cells. EETC has also been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus and Candida albicans.

Advantages and Limitations for Lab Experiments

One of the main advantages of EETC is its versatility in various fields of research. EETC can be used as a building block in the synthesis of novel drugs and pharmaceuticals, as well as in the synthesis of conductive polymers and organic semiconductors. However, EETC has some limitations in lab experiments, including its low solubility in water and its high toxicity to certain cell lines. These limitations may affect the reproducibility and accuracy of experimental results.

Future Directions

There are several future directions for research on EETC. One direction is to investigate the potential applications of EETC in the synthesis of novel drugs and pharmaceuticals. Another direction is to explore the use of EETC as a building block in the synthesis of conductive polymers and organic semiconductors. Additionally, further studies are needed to elucidate the mechanism of action of EETC and to identify its molecular targets.

Scientific Research Applications

EETC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, EETC has been investigated for its anticancer, antitumor, and antimicrobial activities. EETC has also been used as a building block in the synthesis of novel drugs and pharmaceuticals. In materials science, EETC has been used as a precursor in the synthesis of conductive polymers and organic semiconductors. In organic synthesis, EETC has been used as a reagent in various reactions, including the synthesis of heterocyclic compounds.